Cas no 2649070-36-8 (1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene)

• Product Name: 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene
• CAS No: 2649070-36-8
• MF: C₁₀H₉F₂NO
• MW: 197.181369543076
• CID: 6499926
• PubChem ID: 165613317
• Update Time: 2025-07-21

1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene
• 2649070-36-8
• EN300-1758219

• Inchi： 1S/C10H9F2NO/c1-6-3-10(12)8(4-9(6)11)7(2)13-5-14/h3-4,7H,1-2H3
• InChI Key： HAJCUPSJKLXDJS-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C(=CC=1C(C)N=C=O)F

Computed Properties

• Exact Mass: 197.06522023g/mol
• Monoisotopic Mass: 197.06522023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų

Additional information on 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene

Introduction to 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene (CAS No. 2649070-36-8)

1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene, identified by its CAS number 2649070-36-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of fluorinated aromatic ethers, characterized by the presence of fluorine atoms at the 1 and 4 positions of the benzene ring, along with a terminal isocyanatoethyl group at the 2-position and a methyl substituent at the 5-position. The unique structural features of this molecule make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The incorporation of fluorine atoms into aromatic systems is a well-established strategy in medicinal chemistry due to the ability of fluorine to modulate metabolic stability, lipophilicity, and binding affinity. In the case of 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene, the electron-withdrawing nature of fluorine atoms can influence electronic properties, making it a promising candidate for further functionalization. The presence of an isocyanatoethyl group introduces reactivity that can be exploited in polymerization reactions or as a precursor for more complex molecules.

Recent research has highlighted the utility of this compound in the development of advanced polymers and coatings. The isocyanatoethyl functionality allows for the formation of stable urethane linkages, which are critical for creating high-performance polyurethanes. These polymers exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for applications in automotive parts, aerospace components, and medical devices. The fluorinated aromatic core further contributes to hydrophobicity and low surface energy, properties that are highly desirable in industrial coatings.

In addition to its polymer applications, 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene has shown potential as a building block in pharmaceutical synthesis. The combination of fluorine substitution and an isocyanate group provides multiple sites for further chemical modification. For instance, the isocyanate functionality can react with amines or hydroxyl groups to form amides or esters, respectively. Such transformations are commonly employed in drug discovery to introduce specific pharmacophores or improve drug-like properties such as solubility and bioavailability.

One notable area where this compound has been explored is in the synthesis of kinase inhibitors. Kinases are key enzymes involved in numerous cellular signaling pathways, making them attractive targets for therapeutic intervention. By incorporating fluorinated aromatic moieties into kinase inhibitors, researchers can enhance binding affinity and selectivity. Preliminary studies have suggested that derivatives of 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene may serve as effective scaffolds for developing novel kinase inhibitors with improved pharmacokinetic profiles.

The synthesis of 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. Common synthetic routes include halogenation reactions followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The formation of the isocyanate group often involves phosgene or its alternatives, necessitating careful handling due to their reactivity and potential hazards.

Advances in synthetic chemistry have enabled more efficient and sustainable methods for producing this compound. For example, catalytic processes have been developed to minimize waste and reduce energy consumption during synthesis. Additionally, green chemistry principles have been applied to explore alternative reagents that are less toxic and more environmentally friendly. These innovations not only improve the scalability of production but also align with global efforts to promote sustainable chemical manufacturing.

The applications of 1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene extend beyond pharmaceuticals and materials science into agrochemicals and specialty chemicals. Fluorinated compounds are widely used in crop protection agents due to their enhanced stability and efficacy against pests and diseases. Furthermore, the unique properties of this molecule make it suitable for use as an intermediate in fine chemical synthesis, where precise molecular architecture is crucial for achieving desired functionalities.

In conclusion,1,4-difluoro-2-(1-isocyanatoethyl)-5-methylbenzene (CAS No. 2649070-36-8) is a versatile compound with significant potential across multiple industries. Its structural features enable diverse applications in polymer science, pharmaceuticals, agrochemicals, and specialty chemicals. Ongoing research continues to uncover new uses for this compound, driven by advancements in synthetic methodologies and an increasing demand for high-performance materials with tailored properties.